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Compound of Interest

Compound Name: Src Inhibitor 3

Cat. No.: B2713055

For Research Use Only. Not for use in diagnostic procedures.

Product Identifier: Src Inhibitor 3

Synonyms: C-terminal Src Kinase (CSK) Inhibitor CAS Number: 2380027-49-4

Introduction

Src Inhibitor 3 is a potent and orally active inhibitor of C-terminal Src Kinase (CSK).[1][2] CSK
IS a critical negative regulator of the Src family of protein kinases (SFKs), which are key
signaling molecules in various cellular processes, including cell growth, differentiation,
migration, and immune responses.[1][3][4] By phosphorylating a conserved C-terminal tyrosine
residue, CSK locks SFKs in an inactive conformation.[1] Inhibition of CSK by Src Inhibitor 3
prevents this inhibitory phosphorylation, leading to the activation of SFKs. This mechanism is
particularly relevant in T-cell receptor (TCR) signaling, where SFKs such as LCK play a crucial
role.[5][6] By inhibiting CSK, Src Inhibitor 3 can enhance T-cell activation and proliferation in
response to antigen stimulation.[1] These application notes provide detailed protocols for the
use of Src Inhibitor 3, including recommended solvent and storage conditions, and its
application in relevant cellular assays.

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b2713055?utm_src=pdf-interest
https://www.benchchem.com/product/b2713055?utm_src=pdf-body
https://www.benchchem.com/product/b2713055?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tyrosine-protein_kinase_CSK
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2018.01771/full
https://en.wikipedia.org/wiki/Tyrosine-protein_kinase_CSK
https://pmc.ncbi.nlm.nih.gov/articles/PMC3492796/
https://pubmed.ncbi.nlm.nih.gov/23139636/
https://en.wikipedia.org/wiki/Tyrosine-protein_kinase_CSK
https://www.benchchem.com/product/b2713055?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2195911/
https://elifesciences.org/articles/08088
https://www.benchchem.com/product/b2713055?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tyrosine-protein_kinase_CSK
https://www.benchchem.com/product/b2713055?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2713055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
CAS Number 2380027-49-4 [1]
Molecular Formula C34H32CIFNsOa4 [1]
Molecular Weight 671.12 g/mol [1]

ICso (CSK HTRF Assay) <3nM [11[2]

ICso (CSK Caliper Assay) <4nM [1][2]
Appearance Solid powder [7]

Purity >98% [7]

Solvent and Storage Conditions

Proper handling and storage of Src Inhibitor 3 are crucial for maintaining its stability and

activity.

Condition

Recommendation

Additional Notes

Recommended Solvent

Dimethyl sulfoxide (DMSO)

[1](7]

Solubility in DMSO

=95 mg/mL (= 141.55 mM)

[7] To enhance solubility, it is
recommended to warm the
solution to 37°C and use

sonication.[1]

Storage of Solid Powder

-20°C for up to 3 years

[7]

Storage of Stock Solution

Store in aliquots to avoid
repeated freeze-thaw cycles.
[1] -80°C for up to 1 year[7] or
6 months[1] -20°C for up to 1
month[1]

Use freshly opened,
anhydrous DMSO for
preparing stock solutions as
hygroscopic DMSO can

negatively impact solubility.

Shipped with blue ice or at

Shipping room temperature for short [1]
durations.
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Signaling Pathway

CSK is a key negative regulator of Src Family Kinases (SFKs). The diagram below illustrates
the signaling pathway affected by Src Inhibitor 3.
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Caption: CSK-mediated negative regulation of SFK activity in T-cell signaling.
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Experimental Protocols
Protocol 1: In Vitro T-Cell Proliferation Assay

This protocol describes a method to assess the effect of Src Inhibitor 3 on T-cell proliferation
following stimulation of the T-cell receptor (TCR).

A. Workflow

1. Coat 96-well plate
with anti-CD3 antibody

:

2. Isolate T-cells and
label with CFSE

:

3. Add T-cells to wells with
Src Inhibitor 3 & anti-CD28

:

4. Incubate for 72 hours
at 37°C, 5% COz2

y

5. Analyze CFSE dilution
by Flow Cytometry

6. Quantify T-cell
proliferation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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